Cas no 2639453-73-7 (Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate)

• Product Name: Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate
• CAS No: 2639453-73-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6598101
• PubChem ID: 165897583
• Update Time: 2025-05-20

Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2639453-73-7
• EN300-27733107
• tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate
• Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)6-10-7-13(9-16-10)4-5-14-8-13/h10,14H,4-9H2,1-3H3
• InChI Key： JMDWPJHNIBGQPZ-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC(C)(C)C)CC2(C1)CNCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate

Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate: A Comprehensive Overview

Tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetate (CAS No: 2639453-73-7) is a unique organic compound with a complex structure that has garnered attention in various scientific domains. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 2H-tetrahydrofuran ring and the nitrogen atom in the piperidine ring. The tert-butyl group attached to the acetate moiety adds to its structural complexity and potential applications.

Recent studies have highlighted the significance of spiro compounds like tert-butyl 2-{2-oxa-7-azaspiro[4.4]nonan-3-yli}acetate in drug discovery and material science. The spiro structure provides a rigid framework that can be exploited for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have reported that this compound exhibits promising activity in inhibiting certain enzymes, making it a potential candidate for therapeutic interventions.

The synthesis of tert-butyl 2-{2H-tetrahydrofuro[3,4-b]piperidin}-3-yliacetate involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and ring-closing reactions. The use of tert-butyl groups during synthesis not only facilitates purification but also enhances the stability of the intermediate products. This compound's stability and solubility properties make it suitable for various analytical techniques, including NMR and mass spectrometry.

In terms of applications, tert-butyl 2-{spiro[4.4]nonan}-yliacetate has shown potential in polymer chemistry as a building block for creating novel materials with tailored mechanical properties. Its ability to form cross-linked networks under specific conditions has been explored in recent polymerization studies, offering new avenues for material innovation.

Moreover, the environmental impact of tert-butyl 2-{spiro[4.4]nonan}-yliacetate has been a subject of interest in green chemistry research. Studies indicate that this compound can be synthesized using eco-friendly methods, reducing its carbon footprint and aligning with sustainable chemical practices.

In conclusion, tert-butyl 2-{spiro[4.4]nonan}-yliacetate (CAS No: 2639453) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and favorable properties make it an attractive target for further research and development.